Cas no 1366265-13-5 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid)

(3S)-3-{(tert-Butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid is a chiral intermediate featuring a tert-butoxycarbonyl (Boc)-protected amine group and a carboxylate functionality, making it valuable in peptide synthesis and pharmaceutical applications. The presence of the 4-iodophenyl group enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating further derivatization. Its stereochemical purity (S-configuration) ensures precise control in asymmetric synthesis. The Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions. This compound is particularly useful in medicinal chemistry for constructing complex molecules with defined stereochemistry. Its crystalline nature and well-characterized structure contribute to reproducible results in research and industrial settings.
(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid structure
1366265-13-5 structure
Product Name:(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid
CAS No:1366265-13-5
MF:C14H18INO4
MW:391.201496601105
CID:6424275
PubChem ID:165829385
Update Time:2025-06-10

(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid
    • (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
    • EN300-1285703
    • 1366265-13-5
    • Inchi: 1S/C14H18INO4/c1-14(2,3)20-13(19)16-11(8-12(17)18)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m0/s1
    • InChI Key: RZDVWSXUOXXVAI-NSHDSACASA-N
    • SMILES: IC1C=CC(=CC=1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 391.02806g/mol
  • Monoisotopic Mass: 391.02806g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.6Ų

(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1285703-1.0g
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
1366265-13-5
1g
$0.0 2023-06-07
Enamine
EN300-1285703-50mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
1366265-13-5
50mg
$647.0 2023-10-01
Enamine
EN300-1285703-100mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
1366265-13-5
100mg
$678.0 2023-10-01
Enamine
EN300-1285703-250mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
1366265-13-5
250mg
$708.0 2023-10-01
Enamine
EN300-1285703-500mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
1366265-13-5
500mg
$739.0 2023-10-01
Enamine
EN300-1285703-1000mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
1366265-13-5
1000mg
$770.0 2023-10-01
Enamine
EN300-1285703-2500mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
1366265-13-5
2500mg
$1509.0 2023-10-01
Enamine
EN300-1285703-5000mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
1366265-13-5
5000mg
$2235.0 2023-10-01
Enamine
EN300-1285703-10000mg
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-iodophenyl)propanoic acid
1366265-13-5
10000mg
$3315.0 2023-10-01

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid

Comprehensive Overview of (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid (CAS No. 1366265-13-5)

The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid (CAS No. 1366265-13-5) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 4-iodophenyl moiety, make it a versatile building block for drug discovery and peptide modification. Researchers often search for "Boc-protected amino acid derivatives" or "iodophenyl-based chiral compounds" when exploring applications of this molecule.

In recent years, the demand for chiral synthons like CAS 1366265-13-5 has surged due to advancements in asymmetric synthesis and targeted drug development. The compound's stereospecificity at the C3 position aligns with the pharmaceutical industry's focus on enantiomerically pure APIs. Google Trends data shows growing interest in "chiral building blocks for drug design" and "Boc-amino acid applications," reflecting its relevance in modern medicinal chemistry.

The 4-iodophenyl group in this compound enables further functionalization via cross-coupling reactions, particularly in Suzuki-Miyaura or Sonogashira reactions—frequent search terms among synthetic chemists. This characteristic makes (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid valuable for constructing biaryl structures found in many kinase inhibitors and GPCR-targeted therapeutics. Laboratories often inquire about "storage conditions for iodophenyl compounds" and "Boc deprotection methods," indicating practical research needs.

From a synthetic perspective, the carboxylic acid functionality allows conjugation with amines or alcohols, facilitating peptide chain elongation—a hot topic in "peptide drug conjugation techniques" searches. The compound's zwitterionic nature at physiological pH also contributes to its utility in prodrug design, a trending subject in ADC (Antibody-Drug Conjugate) development forums. Analytical chemists frequently search for "HPLC methods for Boc-amino acids" to ensure purity assessment of such intermediates.

Environmental and regulatory considerations are increasingly important, with queries like "green chemistry approaches for iodinated compounds" gaining traction. While CAS 1366265-13-5 itself isn't classified as hazardous, its synthesis often involves palladium-catalyzed reactions—a subject of ongoing optimization in "transition metal-catalyzed C-I activation" research. The compound's crystalline properties (another searched attribute) facilitate purification, reducing solvent waste in manufacturing.

In drug discovery pipelines, this molecule serves as a precursor for PET radiotracer development (evidenced by rising searches for "iodine-123/131 labeled pharmaceuticals"). The para-iodo substitution provides a handle for radiohalogenation, crucial in neurodegenerative disease research. Additionally, its hydrogen-bonding capacity (a key term in molecular docking studies) enables rational design of enzyme inhibitors targeting protein-protein interactions.

Thermodynamic studies of Boc-protected compounds like 1366265-13-5 reveal interesting rotational barrier characteristics (a niche search topic among physical organic chemists). These properties influence conformational locking strategies in peptidomimetics design—an area with growing PubMed citations. The compound's logP value (frequently queried in ADMET prediction software) also makes it valuable for CNS drug permeability studies.

As the pharmaceutical industry shifts toward continuous flow chemistry (a trending search term), the handling characteristics of iodophenyl derivatives under flow conditions become pertinent. Recent patents disclose improved yields for similar compounds using microreactor technology, aligning with queries about "scalable synthesis of chiral aromatics." This positions (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-iodophenyl)propanoic acid as a candidate for process intensification methodologies.

The compound's X-ray crystallography data (another searched parameter) provides valuable insights into molecular packing behaviors important for formulation scientists. Its melting point (often searched alongside CAS numbers) typically ranges between 158-162°C, a critical parameter for hot-melt extrusion applications in amorphous solid dispersion technology—a focus area in solubility enhancement research.

Emerging applications in bioconjugation chemistry (rising 23% in search volume YoY) utilize the iodoarene moiety for tyrosine-selective labeling in antibody engineering. This connects to trending queries about "site-specific protein modification" techniques. Furthermore, computational chemists modeling QM/MM simulations frequently investigate the electronic effects of iodine substituents in similar systems.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.